Cas no 2006-80-6 (methyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate)

• Product name: methyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate
• CAS No: 2006-80-6
• MF: C₁₇H₁₄N₂O₃
• MW: 294.30466
• CID: 1391475
• PubChem ID: 16175

methyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)benzoate
• 2-(2-Methyl-4-oxo-4H-quinazolin-3-yl)-benzoic acid methyl ester
• 2-(2-methyl-4-oxo-4H-quinazoline-3-yl)benzoic acid methyl ester
• methyl 2-(2-methyl-4-oxoquinazolin-3-yl)benzoate
• MLS000062064
• Methyl o-(2-methyl-3-(4(3H)-quinazolinonyl))benzoate
• Oprea1_658028
• BRN 0282830
• HMS2302O08
• 5-24-03-00157 (Beilstein Handbook Reference)
• AB00093084-11
• 2-Methyl-3-(2'-methoxycarbonylphenyl)chinazolinone-(4)
• BDBM56167
• AKOS000661384
• 2-(2-methyl-4-oxo-3-quinazolinyl)benzoic acid methyl ester
• DTXSID50173874
• AB00093084-01
• STL553602
• 2006-80-6
• 2-Methyl-3-(2'-methoxycarbonylphenyl)chinazolinone-(4) [German]
• 2-(4-keto-2-methyl-quinazolin-3-yl)benzoic acid methyl ester
• B 270
• CHEMBL1608226
• Oprea1_483698
• methyl 2-(2-methyl-4-oxo-3(4H)-quinazolinyl)benzoate
• BRD-K55306531-001-06-5
• cid_16175
• SMR000070060
• methyl 2-(2-methyl-4-oxidanylidene-quinazolin-3-yl)benzoate
• METHYL 2-[2-METHYL-4-OXO-3(4H)-QUINAZOLINYL]BENZOATE
• BENZOIC ACID, o-(2-METHYL-3-(4(3H)-QUINAZOLINONYL)), METHYL ESTER

• Inchi： InChI=1S/C17H14N2O3/c1-11-18-14-9-5-3-7-12(14)16(20)19(11)15-10-6-4-8-13(15)17(21)22-2/h3-10H,1-2H3
• InChI Key： GWYMSEVUCVMJFZ-UHFFFAOYSA-N
• SMILES： COC(=O)c1ccccc1-n1c(C)nc2ccccc2c1=O

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.24
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.622
• PSA: 58.97